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Compound of Interest

Compound Name: Phenyl(pyridin-2-yl)methanol

Cat. No.: B192787 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the safety and handling

precautions for Phenyl(pyridin-2-yl)methanol, a crucial reagent in pharmaceutical research

and development. Aimed at researchers, scientists, and drug development professionals, this

document synthesizes critical safety data, outlines proper handling procedures, and offers clear

guidance for emergency situations.

Core Safety & Handling Protocols
Phenyl(pyridin-2-yl)methanol is classified as an irritant and is harmful if swallowed.[1] It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[2][3]

Adherence to strict safety protocols is mandatory to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against exposure. The

following PPE is recommended when handling Phenyl(pyridin-2-yl)methanol:

Eye Protection: Chemical splash goggles that provide a complete seal around the eyes are

essential.[4]

Hand Protection: Due to the nature of the compound, double gloving with a butyl rubber

outer glove and a nitrile inner glove is recommended for optimal protection.[4]
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Body Protection: A flame-resistant lab coat, fully buttoned, should be worn to protect against

splashes and contamination.[4]

Respiratory Protection: All handling of Phenyl(pyridin-2-yl)methanol should be conducted

in a certified chemical fume hood to minimize the risk of inhalation.[4]

Quantitative Data Summary
The following tables summarize the key quantitative data available for Phenyl(pyridin-2-
yl)methanol.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C12H11NO [1]

Molecular Weight 185.22 g/mol [1]

Appearance Not specified

Odor Not specified

Melting Point Not available

Boiling Point Not available

Flash Point Not available

Solubility Not specified

Table 2: Toxicological Data
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Hazard
Classification

GHS Category Statement Source

Acute Toxicity, Oral Category 4 Harmful if swallowed [1]

Skin

Corrosion/Irritation
Category 2 Causes skin irritation [2][3]

Serious Eye

Damage/Eye Irritation
Category 2A

Causes serious eye

irritation
[2][3]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

tract irritation)

Category 3
May cause respiratory

irritation
[2][3]

Table 3: Exposure Limits

Organization Limit Value

OSHA PEL Not available Not available

NIOSH REL Not available Not available

ACGIH TLV Not available Not available

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not publicly available in

the search results. The hazard classifications are based on aggregated data from company

notifications to the ECHA C&L Inventory.[1]

Emergency Procedures
Spill Management Workflow
In the event of a spill, the following workflow should be initiated immediately to ensure

containment and cleanup with minimal risk.
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Initial Response

Assessment & PPE

Containment & Cleanup

Decontamination & Disposal

Evacuate Immediate Area

Alert Colleagues & Supervisor

Remove Ignition Sources

Assess Spill Size & Risk

Don Appropriate PPE

Contain Spill with Inert Material

Absorb with Inert Material

Collect into Disposal Container

Decontaminate Spill Area

Dispose of Waste via Approved Channels

Remove & Decontaminate PPE
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Spill Management Workflow
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First Aid Measures
Prompt and appropriate first aid is critical in the event of exposure. The following diagram

outlines the necessary steps for different routes of exposure.

Routes of Exposure

Immediate Actions

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Flush Skin with Water for 15 mins

Eye Contact

Rinse Eyes with Water for 15 mins

Ingestion

Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Attention Seek Medical Attention if Irritation Persists Seek Immediate Medical Attention Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Procedures

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly after

handling.[2] Use only in a well-ventilated area and avoid breathing fumes.[2]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[2]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][5]
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Specific Hazards: During a fire, irritating and highly toxic gases such as carbon oxides and

nitrogen oxides may be generated.[2]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2]

This guide is intended to provide essential safety information. Always refer to the specific

Safety Data Sheet (SDS) for the most detailed and up-to-date information before handling

Phenyl(pyridin-2-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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